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Compound of Interest

Compound Name: Cy55 alkyne

Cat. No.: B13708825

Get Quote

Executive Summary
Cy5.5 Alkyne represents a critical intersection between near-infrared (NIR) fluorescence

imaging and bioorthogonal chemistry.[1] As a far-red emitting cyanine dye functionalized with a

terminal alkyne group, it enables the precise, covalent labeling of azide-tagged biomolecules

via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2]

This guide serves as an operational manual for researchers utilizing Cy5.5 Alkyne. It moves

beyond basic product sheets to address the physicochemical nuances, reaction kinetics, and

purification strategies required for high-fidelity biomolecular conjugation.[1]

Part 1: Physicochemical Specifications & Selection
Strategy[1]
The nomenclature "Cy55" is a common shorthand for Cy5.5, a cyanine dye with an emission

maximum around 700 nm. When selecting a Cy5.5 Alkyne reagent, the primary technical

decision is the solubility profile (Sulfonated vs. Non-sulfonated), which dictates the solvent

system and biocompatibility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13708825#bc-rfq
https://www.medkoo.com/products/35778
https://www.medkoo.com/products/35778
https://www.invivochem.com/cyanine5-alkyne.html
https://www.medkoo.com/products/35778
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13708825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Optical & Physical Properties[1][3][4][5]
Property Value / Range Significance

Excitation Max (

)
673 – 678 nm

Matches 633 nm or 647 nm

laser lines (HeNe/Krypton).[1]

Emission Max (

)
694 – 707 nm

Deep red/NIR window;

minimizes tissue

autofluorescence.[1]

Extinction Coefficient (

)
~190,000 – 209,000 M⁻¹cm⁻¹

High absorptivity yields bright

signals even at low labeling

ratios.

Quantum Yield (

)
~0.20 – 0.28

Moderate; highly dependent on

the local microenvironment

and rigidity.

Molecular Weight
~656 Da (Non-sulfo) / ~1200+

Da (Sulfo)

Affects purification methods

(dialysis vs. size exclusion).[1]

Solubility
Non-sulfo: DMSO, DMF,

DCMSulfo: Water, PBS

Critical: Use Sulfo-Cy5.5 for

sensitive proteins to avoid

precipitation.[1]

Structural Variants: Sulfonated vs. Non-Sulfonated[1]
Cy5.5 Alkyne (Non-sulfonated): Hydrophobic.[1] Requires dissolution in organic solvents

(DMSO/DMF) before adding to the aqueous reaction. High organic co-solvent concentrations

(>5-10%) can denature sensitive proteins.[1]

Sulfo-Cy5.5 Alkyne: Hydrophilic.[1][3][4] Contains sulfonate groups (

) on the indole rings.[1] Highly water-soluble, reduces aggregation, and prevents non-specific
binding to cell membranes.[1] Recommended for protein and antibody labeling.[1][5]

Part 2: Mechanism of Action (Click Chemistry)[1]
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The core utility of Cy5.5 Alkyne lies in the CuAAC reaction. Unlike NHS-ester labeling which

targets random lysine residues, this method is site-specific, targeting pre-installed azide

handles (

).[1]

Reaction Pathway Diagram[1]

Biomolecule-Azide
(R-N3)

Cu(I) Catalyst
(CuSO4 + THPTA + Ascorbate)

Cy5.5-Alkyne
(Dye-C≡CH)

Labeled Conjugate
(1,2,3-Triazole Linkage)

  Cycloaddition
  (RT, 30-60 min)

Click to download full resolution via product page

Figure 1: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) mechanism.[1][2] The

reaction forms a stable 1,2,3-triazole linkage between the Cy5.5 fluorophore and the

biomolecule.[1]

Part 3: Strategic Labeling Workflow
Successful labeling requires a holistic view of the experiment, from azide incorporation to final

purification.

Experimental Workflow Diagram
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Phase 1: Preparation

Phase 2: Conjugation

Phase 3: Purification & QC

Functionalize Biomolecule
(Install Azide Handle)

Mix Reactants
(Protein:Dye Ratio 1:2 to 1:10)

Prepare Reagents
(Cy5.5-Alkyne in DMSO/H2O)

Add Catalyst System
(CuSO4 / THPTA / NaAsc)

Incubate
(30-60 min @ RT, Dark)

Remove Free Dye
(Desalting Column / Dialysis)

Validation
(Absorbance Ratio A675/A280)

Click to download full resolution via product page

Figure 2: End-to-end workflow for Cy5.5 labeling. Note the critical purification step to remove

unreacted dye which can cause high background.
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Part 4: Detailed Experimental Protocol (Protein
Labeling)
This protocol assumes the labeling of an Azide-functionalized protein (e.g., an antibody

modified with NHS-Azide or an enzymatically tagged protein).[1]

Reagents Required[1][7][8]
Protein-Azide: 1–5 mg/mL in PBS (pH 7.4). Must be free of copper-chelating agents like

EDTA.[1]

Cy5.5 Alkyne: 10 mM stock in DMSO (or water if Sulfonated).[1]

CuSO₄: 20 mM in water (Copper source).[1]

THPTA Ligand: 50 mM in water. Crucial for protecting proteins from oxidative damage by

Cu(I).[1]

Sodium Ascorbate: 100 mM in water. Prepare fresh immediately before use.

Step-by-Step Procedure
1. Catalyst Pre-Complexation (The "Master Mix" Strategy)

Why: Mixing Copper and Ligand first ensures Cu is coordinated before it touches the protein,

reducing denaturation risks.

Action: Mix CuSO₄ and THPTA in a 1:5 molar ratio (e.g., 10 µL CuSO₄ + 20 µL THPTA).

Incubate for 2-5 minutes.

2. Reaction Assembly

In a microcentrifuge tube, combine:

Protein-Azide: 50 µL (approx. 50-100 µg).[1]

Cy5.5 Alkyne: Add 1–5 molar equivalents relative to protein.[1] (e.g., if Protein is 50 µM,

add Dye to 100 µM).[1]
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Note: Keep DMSO concentration < 10% final volume.[1]

3. Initiate Reaction

Add the Cu-THPTA complex (from Step 1) to the reaction (Final Cu conc: ~0.5 - 1 mM).[1]

Add Sodium Ascorbate (Final conc: ~2.5 - 5 mM).[1]

Order matters: Ascorbate reduces Cu(II) to the active Cu(I).[1]

4. Incubation

Vortex gently.[1] Incubate at Room Temperature for 30–60 minutes in the dark.

Optimization: If labeling DNA, 30 mins is sufficient.[1] For buried residues in proteins, extend

to 2 hours.[1]

5. Purification

Proteins: Use a Desalting Column (e.g., PD-10 or Zeba Spin) or Dialysis (10k MWCO)

against PBS to remove free dye and copper ions.[1]

Nucleic Acids: Ethanol precipitation or Spin Column purification.[1]

Part 5: Troubleshooting & Senior Scientist Insights
Preventing Protein Precipitation[1]

Issue: Cy5.5 is large and hydrophobic (especially non-sulfo versions).[1] Labeling a protein

with too many dyes ("over-labeling") can cause it to crash out of solution.

Solution:

Use Sulfo-Cy5.5 Alkyne.[1]

Keep the Dye:Protein ratio low (start at 2:1).

Add mild detergents (e.g., 0.05% Tween-20) to the buffer if permitted.[1]
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Copper Toxicity[1]
Issue: Cu(I) generates reactive oxygen species (ROS) that can degrade proteins or cleave

DNA.[1]

Solution: Always use THPTA or TBTA ligands.[1] THPTA is water-soluble and superior for

biological applications.[1] Never use Cu without a ligand.

Degree of Labeling (DOL) Calculation
To validate the protocol, calculate how many dye molecules are attached per protein:

[1]

: Absorbance at 675 nm.[1][6]

: Absorbance at 280 nm.[1]

: Correction Factor for Cy5.5 (typically ~0.05 to 0.09, check vendor specific).[1]

: ~209,000 M⁻¹cm⁻¹.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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